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Chemical Identification of N-Oleylpalmitamide

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S1516762

CAS No.: 16260-09-6

Compound Focus: Oleyl palmitamide

Get Quote

The table below summarizes the key identifiers and physical properties of N-oleylpalmitamide as found in

chemical databases.

Property Type

Value

CAS Number

EINECS Number

Systematic Name

Molecular Formula

Average Mass

XLogP3

Water Solubility

Category

Occurrence

16260-09-6 [1] [2]

240-367-6 [1] [2]

N-[(92)-9-Octadecen-1-yllhexadecanamide [1] [2]

CsaHe7NO [1] [2]

505.916 Da [1] [2]

14.80 (estimated) [2]

3.924e-010 mg/L @ 25 °C (estimated) [2]

Opacifying agent, viscosity controlling agent [2]

Not found in nature [2]

Limitations in Current Research
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The available data has significant limitations for drug development purposes:

¢ Lack of Biological Data: The search results contain no specific information on the biological
effects, pharmacological activity, toxicology, or therapeutic potential of N-oleylpalmitamide itself [2].

e Focus on Structural Analogues: Much of the relevant literature discusses similar lipid amides,
particularly palmitoylethanolamide (PEA), which has documented anti-inflammatory and
neuroprotective effects [3] [4]. However, PEA is a different molecule (lacking the oleyl group) and its
data cannot be directly applied to N-oleylpalmitamide.

¢ No Experimental Protocols: The detailed methodologies requested, such as assays for potency or
metabolic stability, were not located for this specific compound.

Suggested Research Pathways

To build a foundational understanding of N-oleylpalmitamide, you could consider the following investigative

approaches, which are common in lipid research:

Start: N-oleylpalmitamide

Metabolite Identification Target Identification

Cell viability assays Anti-inflammatory LC-MS/GC-MS Analysis Identify enzymes PPAR-a, CB1/CB2, TRPV1 binding Functional cellular assays
(e.g., MTT) Cytokine profiling [51[6] [7] (e.g., FAAH, PAA [4] [8]) (c.f. PEA pathways [4]) (e.g., calcium flux)

|\

Click to download full resolution via product page

How to Proceed

Given the limited public research, generating original data may be necessary:

e Source the Compound: Suppliers like BOC Sciences and American International Chemicals
(AIC) list N-oleylpalmitamide, which can be acquired for experimental work [2].
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e Conduct Targeted Studies: Begin with the proposed research pathways, prioritizing cytotoxicity
screening and metabolic stability assays using the GC-MS/LC-MS methodologies referenced [5]
[7].

¢ Explore Related Compounds: Research on Fatty Acid Amide Hydrolase (FAAH) and the broader
family of fatty acid amides may provide valuable context for hypothesizing its activity and metabolic
fate [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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